Cas no 2172119-72-9 (4-(2-chloro-1,3-thiazol-5-yl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid)

• Product Name: 4-(2-chloro-1,3-thiazol-5-yl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid
• CAS No: 2172119-72-9
• MF: C₂₃H₁₉ClN₂O₄S
• MW: 454.925963640213
• CID: 6601390
• PubChem ID: 165813951
• Update Time: 2025-11-05

4-(2-chloro-1,3-thiazol-5-yl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-chloro-1,3-thiazol-5-yl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid
• 2172119-72-9
• EN300-1456470
• 4-(2-chloro-1,3-thiazol-5-yl)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidine-3-carboxylic acid

• Inchi： 1S/C23H19ClN2O4S/c24-22-25-9-20(31-22)17-10-26(11-18(17)21(27)28)23(29)30-12-19-15-7-3-1-5-13(15)14-6-2-4-8-16(14)19/h1-9,17-19H,10-12H2,(H,27,28)
• InChI Key： BFGGRDOTBJMREB-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C2CN(C(=O)OCC3C4C=CC=CC=4C4=CC=CC=C34)CC2C(=O)O)S1

Computed Properties

• Exact Mass: 454.0754060g/mol
• Monoisotopic Mass: 454.0754060g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 675
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 108Ų

Additional information on 4-(2-chloro-1,3-thiazol-5-yl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid

Introduction to 4-(2-chloro-1,3-thiazol-5-yl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic Acid (CAS No. 2172119-72-9)

4-(2-chloro-1,3-thiazol-5-yl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 2172119-72-9, belongs to a class of molecules that exhibit promising properties for further exploration in drug discovery and development. The presence of multiple functional groups, including a chloro-substituted thiazole ring and a fluorenylmethoxycarbonyl moiety, makes it a versatile scaffold for medicinal chemistry applications.

The compound's structure is characterized by a pyrrolidine core that is linked to a thiazole ring at the 2-position through a chloro substituent. This arrangement introduces electrophilic centers that can participate in various chemical reactions, making it an attractive candidate for further derivatization. Additionally, the presence of a fluorenylmethoxycarbonyl group at the 1-position of the pyrrolidine ring suggests potential for enhancing solubility and metabolic stability, which are crucial factors in drug design.

In recent years, there has been growing interest in thiazole derivatives due to their wide range of biological activities. Thiazole compounds have been reported to possess antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The specific substitution pattern in 4-(2-chloro-1,3-thiazol-5-yl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid may contribute to its unique pharmacological profile, making it a valuable scaffold for the development of new therapeutic agents.

The fluorenylmethoxycarbonyl (Fmoc) group is a common protecting group used in peptide synthesis but also finds applications in medicinal chemistry as a solubilizing and stabilizing moiety. Its incorporation into the pyrrolidine ring of this compound suggests potential for improving its pharmacokinetic properties. Furthermore, the chloro substituent on the thiazole ring can serve as a handle for further chemical modifications, allowing chemists to explore different derivatives with tailored biological activities.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. Heterocycles are known for their ability to mimic natural products and biological molecules, making them ideal candidates for developing new drugs. The combination of a pyrrolidine and thiazole ring in this compound creates a complex scaffold that may interact with biological targets in unique ways. This structural complexity could lead to the discovery of novel therapeutic agents with improved efficacy and reduced side effects.

The synthesis of 4-(2-chloro-1,3-thiazol-5-yl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, can facilitate the construction of the desired molecular framework. These methods are essential for achieving the complex connectivity present in this compound.

In conclusion, 4-(2-chloro-1,3-thiazol-5-yl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid is a promising compound with significant potential in pharmaceutical research. Its unique structural features and functional groups make it an attractive scaffold for further exploration in drug discovery. By leveraging modern synthetic methodologies and exploring its biological activities, researchers may uncover new therapeutic opportunities that could benefit patients worldwide.